Cas no 1163141-05-6 ()

• CAS No: 1163141-05-6
• MF: C₇H₅ClFNO
• MW: 173.572104215622
• CID: 6645878
• PubChem ID: 58212383
• Update Time: 2024-03-01

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C7H5ClFNO/c1-4-2-5(6(8)11)3-10-7(4)9/h2-3H,1H3
• InChI Key： ZBVLZWYFZQKUJZ-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C(C(C)=C1)F)=O

Computed Properties

• Exact Mass: 173.004
• Monoisotopic Mass: 173.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives